Cas no 114259-65-3 (4-naphthalen-1-ylbutane-1-thiol)

• Product Name: 4-naphthalen-1-ylbutane-1-thiol
• CAS No: 114259-65-3
• MF: C₁₄H₁₆S
• MW: 216.341842651367
• CID: 2612575
• PubChem ID: 13738785
• Update Time: 2025-04-21

4-naphthalen-1-ylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-naphthalen-1-ylbutane-1-thiol
• 114259-65-3
• 4-(Naphthalen-1-yl)butane-1-thiol
• SCHEMBL131057
• DTXSID00548073

• Inchi： 1S/C14H16S/c15-11-4-3-7-13-9-5-8-12-6-1-2-10-14(12)13/h1-2,5-6,8-10,15H,3-4,7,11H2
• InChI Key： GSJIQQDVOJOABR-UHFFFAOYSA-N
• SMILES： SCCCCC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 216.09727168g/mol
• Monoisotopic Mass: 216.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes